Cas no 1538681-13-8 (4-Methyl-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid)

• Product Name: 4-Methyl-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid
• CAS No: 1538681-13-8
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• MDL: MFCD24105359
• CID: 5656068
• PubChem ID: 81424108
• Update Time: 2025-06-11

4-Methyl-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-2766454
• 4-methyl-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid
• 1538681-13-8
• AKOS020001877
• 4-Methyl-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid

• MDL： MFCD24105359
• Inchi： 1S/C10H12N2O2/c1-6-8-4-7(10(13)14)2-3-9(8)12-5-11-6/h5,7H,2-4H2,1H3,(H,13,14)
• InChI Key： GZQCRLWJVUVNPE-UHFFFAOYSA-N
• SMILES： OC(C1CC2=C(C)N=CN=C2CC1)=O

Computed Properties

• Exact Mass: 192.089877630g/mol
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 63.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-Methyl-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid

Introduction to 4-Methyl-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid (CAS No. 1538681-13-8)

4-Methyl-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid (CAS No. 1538681-13-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydroquinazolines, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 4-Methyl-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid makes it a valuable candidate for various drug discovery and development initiatives.

The chemical structure of 4-Methyl-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid consists of a tetrahydroquinazoline core with a methyl group at the 4-position and a carboxylic acid group at the 6-position. This specific arrangement of functional groups imparts distinct chemical and biological properties to the molecule. The tetrahydroquinazoline scaffold is particularly interesting due to its ability to interact with various biological targets, including enzymes, receptors, and ion channels.

Recent studies have highlighted the potential of 4-Methyl-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid in several therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. These effects are attributed to its ability to modulate key signaling pathways involved in inflammation and pain perception. Additionally, preclinical studies have demonstrated that 4-Methyl-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid can inhibit the activity of specific kinases, making it a promising lead compound for the development of targeted therapies for cancer and other diseases.

In the context of neurodegenerative disorders, 4-Methyl-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid has shown potential as a neuroprotective agent. Studies have indicated that this compound can reduce oxidative stress and prevent neuronal cell death in models of Parkinson's disease and Alzheimer's disease. The mechanism behind these effects is thought to involve the activation of antioxidant defense systems and the inhibition of pro-inflammatory cytokines.

The pharmacokinetic properties of 4-Methyl-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life in vivo, which are crucial factors for its potential use as an oral therapeutic agent. Furthermore, the compound has demonstrated low toxicity in preclinical toxicity studies, suggesting that it may be safe for human use.

In addition to its therapeutic potential, 4-Methyl-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid is also being explored as a tool compound in chemical biology research. Its ability to selectively modulate specific biological targets makes it useful for investigating the roles of these targets in various physiological processes. For example, researchers have used this compound to study the function of certain kinases in cell signaling pathways and to identify novel therapeutic targets for drug discovery.

The synthesis of 4-Methyl-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid has been optimized through various synthetic routes. One common approach involves the condensation of an appropriate amine with an aryl aldehyde followed by cyclization and functional group modifications. These synthetic methods have been refined to achieve high yields and purity levels, making it feasible to produce this compound on a larger scale for both research and commercial purposes.

In conclusion, 4-Methyl-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid (CAS No. 1538681-13-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.